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Compound of Interest

Compound Name: 1,1-Diethoxyhexane-d10

Cat. No.: B15562447 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

specialized chemical reagents is paramount to ensuring both personal safety and the integrity

of experimental outcomes. This guide provides essential, immediate safety and logistical

information for the handling of 1,1-Diethoxyhexane-d10, a deuterated acetal. The following

procedural guidance outlines operational plans from receipt to disposal, emphasizing personal

protective equipment (PPE) and emergency protocols.

Hazard Identification and Personal Protective
Equipment
1,1-Diethoxyhexane-d10 should be handled with the same precautions as its non-deuterated

analogue, 1,1-Diethoxyhexane, which is classified as a flammable liquid.[1] While specific

toxicological data for the deuterated compound is not readily available, it is prudent to treat it as

a substance with the potential for causing irritation upon contact with the skin or eyes. The

primary immediate hazard is its flammability.

The following table summarizes the recommended personal protective equipment for handling

1,1-Diethoxyhexane-d10.
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Procedure Eye Protection Hand Protection Body Protection
Respiratory

Protection

Receiving and

Inspection
Safety glasses Nitrile gloves Lab coat

Not generally

required

Storage and

Transport
Safety glasses Nitrile gloves Lab coat

Not generally

required

Weighing and

Transfer (in fume

hood)

Chemical splash

goggles

Nitrile gloves

(consider double-

gloving)

Flame-resistant

lab coat

Not required if

handled in a

certified fume

hood

Experimental

Use (in fume

hood)

Chemical splash

goggles
Nitrile gloves

Flame-resistant

lab coat

Not required if

handled in a

certified fume

hood

Spill Cleanup

Chemical splash

goggles and face

shield

Heavy-duty nitrile

or butyl rubber

gloves

Flame-resistant

lab coat or

chemical-

resistant apron

Air-purifying

respirator with

organic vapor

cartridges may

be necessary for

large spills or

inadequate

ventilation

Waste Disposal
Chemical splash

goggles
Nitrile gloves Lab coat

Not generally

required

Physical and Chemical Properties
Understanding the physical and chemical properties of 1,1-Diethoxyhexane is crucial for safe

handling and storage. The data for the non-deuterated analogue is presented below and should

be considered representative for the deuterated compound in the context of safety procedures.
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Property Value

Molecular Formula C₁₀H₂₂O₂

Molecular Weight 174.28 g/mol [1]

Boiling Point 189.0 °C at 760 mmHg[2]

Flash Point 43.8 °C[2]

Density 0.8 g/cm³[2]

Operational Plan: From Receipt to Disposal
A systematic approach to handling 1,1-Diethoxyhexane-d10 minimizes risks and ensures a

safe laboratory environment.

Receiving and Inspection
Upon receipt, visually inspect the container for any signs of damage or leakage. Ensure the

label clearly identifies the contents and displays the appropriate hazard warnings. Verify that

the container is tightly sealed.

Storage
Store 1,1-Diethoxyhexane-d10 in a cool, dry, well-ventilated area away from heat, sparks, and

open flames.[3] It should be stored in a designated flammable liquids cabinet. Keep the

container tightly closed to prevent the evaporation of the flammable liquid and to minimize

exposure to air, which can lead to the formation of explosive peroxides over time. Ethers are

known to form peroxides, which can be sensitive to shock, heat, or friction.[4][5]

Handling and Experimental Use
All handling of 1,1-Diethoxyhexane-d10, including weighing and transferring, should be

conducted in a certified chemical fume hood to minimize the inhalation of vapors.[3] To prevent

the ignition of flammable vapors from static electricity, ensure that all metal equipment,

including containers and transfer lines, are properly grounded.[3] Use only non-sparking tools

when opening or handling containers.[3]
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Peroxide Management
As an ether, 1,1-Diethoxyhexane-d10 has the potential to form explosive peroxides upon

prolonged exposure to air and light.[4][5]

Date all containers upon receipt and upon opening.[4]

Test for the presence of peroxides periodically, especially before any distillation or

concentration steps.[6][7] Commercially available peroxide test strips can be used for this

purpose.

Do not open or handle a container if you suspect peroxide formation, such as the presence

of crystals around the cap or in the liquid.[4] In such cases, contact your institution's

Environmental Health and Safety (EHS) department immediately.

Dispose of containers within the recommended timeframe, typically within 3-12 months after

opening, depending on the specific class of peroxide former.[4]

Emergency Procedures
Spills
In the event of a spill, the immediate priority is to ensure the safety of all personnel.

Alert others in the vicinity and evacuate the immediate area if necessary.

Eliminate all ignition sources, including open flames, hot plates, and non-intrinsically safe

electrical equipment.[8]

If the spill is large or you are not trained to handle it, evacuate the laboratory and contact

your institution's EHS department.

For small spills, and if you are trained and have the appropriate PPE and spill kit, you can

proceed with cleanup.

Contain the spill using an absorbent material such as vermiculite, sand, or a commercial

spill absorbent for flammable liquids.[9][10]
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Carefully collect the absorbed material into a sealed, labeled container for hazardous

waste.[9][10]

Clean the spill area with soap and water.[9]

Fire
In case of a fire involving 1,1-Diethoxyhexane-d10, use a carbon dioxide or dry chemical fire

extinguisher. Do not use water, as it may be ineffective and could spread the flammable liquid.

Disposal Plan
All waste containing 1,1-Diethoxyhexane-d10, including contaminated absorbents from spills,

must be disposed of as hazardous waste.

Collect all waste in a clearly labeled, sealed container.

Do not mix with other waste streams unless specifically instructed to do so by your EHS

department.

Arrange for pickup and disposal through your institution's hazardous waste management

program.

Workflow for Safe Handling of 1,1-Diethoxyhexane-
d10
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

